![molecular formula C12H9ClN4 B6154388 6-chloro-3-(4-methylphenyl)-[1,2,4]triazolo[4,3-b]pyridazine CAS No. 56383-42-7](/img/no-structure.png)
6-chloro-3-(4-methylphenyl)-[1,2,4]triazolo[4,3-b]pyridazine
Overview
Description
“6-chloro-3-(4-methylphenyl)-[1,2,4]triazolo[4,3-b]pyridazine” is a heterocyclic organic compound . Its molecular formula is C12H9ClN4 . It is a solid substance stored at room temperature in an inert atmosphere .
Molecular Structure Analysis
The molecular structure of “6-chloro-3-(4-methylphenyl)-[1,2,4]triazolo[4,3-b]pyridazine” consists of a triazolo[4,3-b]pyridazine core with a chlorine atom at the 6-position and a 4-methylphenyl group at the 3-position . The InChI code for this compound is 1S/C12H9ClN4/c1-8-2-4-9(5-3-8)12-15-14-11-7-6-10(13)16-17(11)12/h2-3H,1H3 .Physical And Chemical Properties Analysis
“6-chloro-3-(4-methylphenyl)-[1,2,4]triazolo[4,3-b]pyridazine” is a solid substance . It has a molecular weight of 168.59 . The compound is stored at room temperature in an inert atmosphere .Scientific Research Applications
1. Biological Properties
Pyridazine derivatives like 6-chloro-3-(4-methylphenyl)-[1,2,4]triazolo[4,3-b]pyridazine have shown significant biological properties, such as anti-tumor and anti-inflammatory activity. The structures of these compounds have been characterized by various spectroscopic techniques and confirmed by single-crystal X-ray diffraction, underscoring their potential in medicinal chemistry (Sallam et al., 2021).
2. Antidiabetic Potential
Triazolo-pyridazine-6-yl-substituted piperazines, which include 6-chloro-3-(4-methylphenyl)-[1,2,4]triazolo[4,3-b]pyridazine, have been synthesized and evaluated for their potential as anti-diabetic medications. These compounds showed promising results in Dipeptidyl peptidase-4 inhibition, a key mechanism in diabetes treatment (Bindu et al., 2019).
3. Antimicrobial Activity
Newly synthesized triazolo[4,3-b]pyridazine derivatives, including 6-chloro-3-(4-methylphenyl) variants, have been tested for antimicrobial activities. Some of these compounds have shown significant antiviral activity against the hepatitis-A virus, highlighting their potential in antiviral research (Shamroukh & Ali, 2008).
4. Antituberculosis and Antibacterial Effects
Compounds including 6-chloro-3-(4-methylphenyl)-[1,2,4]triazolo[4,3-b]pyridazine have been synthesized and evaluated for their antituberculostatic, antifungal, and antibacterial activities. These studies underscore the broad spectrum of biological activities that these compounds can exhibit (Islam & Siddiqui, 2010).
5. Cytotoxic Potential
Certain derivatives of 6-chloro-3-(4-methylphenyl)-[1,2,4]triazolo[4,3-b]pyridazine have been synthesized and shown to possess cytotoxic activities against various cancer cell lines, indicating their potential in cancer research and treatment (Mamta et al., 2019).
Safety and Hazards
Future Directions
The future directions for “6-chloro-3-(4-methylphenyl)-[1,2,4]triazolo[4,3-b]pyridazine” and related compounds could involve further exploration of their synthesis, chemical reactions, and biological activities. Given their versatile nature, these compounds could be of interest in the development of new biologically active entities for the treatment of various diseases .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-chloro-3-(4-methylphenyl)-[1,2,4]triazolo[4,3-b]pyridazine involves the reaction of 4-methylphenylhydrazine with 2-chloro-5-nitropyridazine to form 6-chloro-3-(4-methylphenyl)pyridazine-2-carboxylic acid hydrazide, which is then cyclized with triethylorthoformate and acetic anhydride to yield the target compound.", "Starting Materials": [ "4-methylphenylhydrazine", "2-chloro-5-nitropyridazine", "triethylorthoformate", "acetic anhydride" ], "Reaction": [ "Step 1: 4-methylphenylhydrazine is reacted with 2-chloro-5-nitropyridazine in ethanol at reflux temperature to form 6-chloro-3-(4-methylphenyl)pyridazine-2-carboxylic acid hydrazide.", "Step 2: The resulting hydrazide is then cyclized with triethylorthoformate and acetic anhydride in refluxing toluene to yield the target compound, 6-chloro-3-(4-methylphenyl)-[1,2,4]triazolo[4,3-b]pyridazine." ] } | |
CAS RN |
56383-42-7 |
Product Name |
6-chloro-3-(4-methylphenyl)-[1,2,4]triazolo[4,3-b]pyridazine |
Molecular Formula |
C12H9ClN4 |
Molecular Weight |
244.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
